Cas no 1210298-45-5 (3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine)

• Product Name: 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine
• CAS No: 1210298-45-5
• MF: C₁₇H₁₆N₄O₃
• MW: 324.333943367004
• CID: 5771929
• PubChem ID: 45540584
• Update Time: 2025-06-14

3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS024514772
• [4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-pyridin-3-ylmethanone
• 1210298-45-5
• (4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(pyridin-3-yl)methanone
• F5596-0583
• 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine

• Inchi： 1S/C17H16N4O3/c22-17(13-3-1-7-18-11-13)21-8-5-12(6-9-21)15-19-20-16(24-15)14-4-2-10-23-14/h1-4,7,10-12H,5-6,8-9H2
• InChI Key： BQUMXNKZTCNZHH-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NN=C1C1CCN(C(C2C=NC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 324.12224039g/mol
• Monoisotopic Mass: 324.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.3Ų

Additional information on 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine

Comprehensive Overview of 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine (CAS No. 1210298-45-5)

The compound 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine, with CAS No. 1210298-45-5, is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique scaffold combines a furan ring, an oxadiazole moiety, and a piperidine core, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine has surged due to their role in addressing drug resistance and improving bioavailability. This compound’s oxadiazole fragment is known for its metabolic stability, while the furan ring contributes to π-π stacking interactions—a hot topic in computational chemistry and fragment-based drug design. These properties make it a frequent subject in queries related to "small molecule optimization" and "structure-activity relationship (SAR) studies".

The synthesis of CAS No. 1210298-45-5 typically involves multi-step reactions, including cyclization and amide coupling, which are widely discussed in organic chemistry forums. Its piperidine-carbonyl linkage offers conformational flexibility, a feature highly sought after in CNS drug development—a trending area given the rise in neurodegenerative disease research. Notably, its pyridine terminus enhances solubility, addressing a common challenge in lead compound optimization.

From an industrial perspective, 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine is often explored for crop protection applications, resonating with growing interest in sustainable agriculture. Its oxadiazole unit may act as a bioisostere for carboxyl groups, a strategy highlighted in green chemistry initiatives. This aligns with frequent searches for "eco-friendly agrochemicals" and "low-toxicity pesticides".

Analytical characterization of this compound employs advanced techniques like LC-MS and NMR spectroscopy, topics frequently queried by analytical chemists. Its chromatographic behavior and fragmentation patterns are critical for quality control, especially in GMP-compliant production—a key concern for pharmaceutical manufacturers.

In summary, 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine (CAS No. 1210298-45-5) represents a multifaceted tool for modern chemistry, bridging gaps between medicinal chemistry, materials science, and agrochemical innovation. Its structural motifs and applications continue to inspire research, making it a staple in discussions about next-generation therapeutics and functional materials.